![molecular formula C9H11NO2 B098621 4-Acetamidobenzyl alcohol CAS No. 16375-88-5](/img/structure/B98621.png)
4-Acetamidobenzyl alcohol
Overview
Description
4-Acetamidobenzyl alcohol, also known as this compound, is a useful research compound. Its molecular formula is C9H11NO2 and its molecular weight is 165.19 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Alcohols - Benzyl Alcohols - Supplementary Records. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Electrocatalytic Oxidation Applications
4-Acetamidobenzyl alcohol is involved in the electrocatalytic oxidation of primary alcohols and aldehydes to carboxylic acids. A study demonstrated that this process successfully converts a range of substrates, including benzylic, aliphatic, and heterocyclic compounds, to their corresponding carboxylic acids in aqueous solutions at room temperature. The process retains stereochemistry adjacent to the oxidation site, making it a significant method for synthesizing specific precursors like levetiracetam, used in epilepsy treatment (Rafiee et al., 2018).
Photocatalytic Oxidation Applications
The compound also plays a role in the photocatalytic oxidation of benzyl alcohol and its derivatives into corresponding aldehydes using titanium dioxide under an oxygen atmosphere. This reaction, facilitated by visible light irradiation, shows high conversion and selectivity. The process is attributed to a characteristic surface complex formed by adsorbing benzyl alcoholic compounds on the TiO2 surface, indicating a potential for selective photocatalytic oxidation in various chemical synthesis applications (Higashimoto et al., 2009).
Catabolism in Microorganisms
This compound is also involved in the catabolism of related compounds like 4-cresol in microorganisms like Corynebacterium glutamicum. The catabolic process involves oxidation steps leading to products like 4-hydroxybenzyl alcohol and employs a genetic cluster specific to this metabolic pathway. This insight could be useful for understanding microbial degradation processes and developing biotechnological applications for environmental detoxification or industrial bioprocessing (Li et al., 2014).
Mechanism of Action
Target of Action
4-Acetamidobenzyl alcohol is a chemical compound used as a reagent in organic synthesis and also as a chemical intermediate It’s known that it can cause irritation to the skin, eyes, and respiratory system .
Mode of Action
It has been shown to catalyze the oxidation of primary alcohols in the presence of hydrogen peroxide, yielding an acetaldehyde and a ketone . This suggests that it may interact with its targets through oxidation reactions.
Result of Action
It’s also known to cause irritation to the skin, eyes, and respiratory system .
Properties
IUPAC Name |
N-[4-(hydroxymethyl)phenyl]acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2/c1-7(12)10-9-4-2-8(6-11)3-5-9/h2-5,11H,6H2,1H3,(H,10,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEYORFKUJZEQCH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30167655 | |
Record name | 4-Acetaminobenzyl alcohol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30167655 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
16375-88-5 | |
Record name | 4-Acetaminobenzyl alcohol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016375885 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Acetaminobenzyl alcohol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30167655 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-[4-(hydroxymethyl)phenyl]acetamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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